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Abstract

N-Nitrosodimethylamine (NDMA) is a semi-volatile organic chemical classified as a probable
human carcinogen. Its presence in the environment, food, and pharmaceutical products has
garnered significant attention from regulatory bodies and the scientific community. This
technical guide provides an in-depth overview of the primary industrial sources of NDMA and
the complex chemical pathways through which it is formed. It is intended to serve as a
comprehensive resource for researchers, scientists, and drug development professionals
engaged in the identification, mitigation, and control of this critical impurity. This document
summarizes key quantitative data, details relevant experimental protocols, and visualizes
complex formation pathways to facilitate a deeper understanding of NDMA contamination.

Industrial Sources of N-Nitrosodimethylamine
(NDMA)

NDMA is not produced commercially in the United States, except for research purposes. Its
presence in the environment and finished products is primarily the result of unintentional
formation during various industrial processes.[1] Potential industrial sources are widespread
and can be broadly categorized as follows:
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e Manufacturing Industries: Several manufacturing sectors have been identified as potential
sources of NDMA, often due to the use of precursor chemicals such as dimethylamine
(DMA) and other alkylamines. These industries include:

o Tanneries[1]

o Rubber and tire manufacturing[2][3]

o Pesticide manufacturing[1]

o Dye manufacturing[1]

o Soap, detergent, and surfactant industries[4]
o Foundries[1]

o Fish processing facilities[1]

o Alkylamine manufacturing and use sites[1]

o Water and Wastewater Treatment: The disinfection of drinking water and wastewater is a
significant source of NDMA formation.[5][6]

o Chloramination: The use of chloramines for disinfection is a primary pathway for NDMA
formation in water treatment plants.[5][7] Monochloramine reacts with organic nitrogen
precursors, such as DMA, to form NDMA.[7]

o Ozonation: While less common, the ozonation of wastewater or highly contaminated
surface water can also lead to the formation of significant levels of NDMA.[6]

o Polymers: The use of certain amine-based polymers as coagulants in water treatment can
also contribute to NDMA formation.[8]

o Pharmaceutical Industry: The presence of NDMA in various drug products has led to
widespread recalls and heightened regulatory scrutiny.[9][10] NDMA can form at various
stages, including drug synthesis, manufacturing, and storage.[11]
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o API Synthesis and Degradation: The chemical structure of certain active pharmaceutical
ingredients (APIs), such as ranitidine, contains moieties that can degrade to form DMA, a
direct precursor to NDMA.[9] The manufacturing process for some APIs may also involve
the use of solvents, such as N,N-dimethylformamide (DMF), which can contain DMA as an
impurity.[12]

o Excipient Contamination: Nitrite impurities are often present in common pharmaceutical
excipients and can react with secondary or tertiary amines in the API or other excipients to
form nitrosamines.[11]

o Cross-Contamination: Inadequate cleaning of manufacturing equipment can lead to cross-
contamination with nitrosamines or their precursors.[13]

e Rocket Fuel: The use of unsymmetrical dimethylhydrazine (UDMH) as a liquid rocket fuel
has resulted in significant NDMA contamination in groundwater at and near aerospace
facilities.[14]

Quantitative Data on NDMA Formation

The following tables summarize quantitative data on NDMA levels from various industrial and
pharmaceutical sources.

Table 1: NDMA Concentrations in Industrial Settings
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. NDMA
Industrial Sector Sample Type . Reference
Concentration
) ] -3% to -19% per year
Air (Curing/Post- ]
Rubber Industry ) reduction over two [3]
treating)
decades
Air +13% per year
Rubber Industry (Maintenance/Enginee  increase over two [3]
ring) decades
Rubber Industry Air (General) 0.10 to 0.98 pg/m3 [15]
Industrial Area ) )
] Ambient Air 0.01 to 0.04 pg/ms3 [16]
(Austria)
Chemical Production _ _
- Air (Perimeter) Up to 0.230 pg/m3 [4]
Facility
Chemical Production )
- Air (Nearby) Up to 0.079 pg/ms3 [4]
Facility
Wastewater Treatment 3.6 ng/L (with 0.05
Effluent (Secondary) ) [7]
Plant mM monochloramine)
Wastewater Treatment 111 ng/L (with 0.5 mM
Effluent (Secondary) ) [7]
Plant monochloramine)
Drinking Water o
o Finished Water Max: 0.630 pg/L [4]
(Chloramination)
Drinking Water o
Finished Water Max: 0.0846 ug/L [4]

(Chlorination)

Table 2: NDMA Levels in Pharmaceutical Products
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Drug Product Dosage Form NDMA Level Reference
API and Finished
Valsartan Should be < 0.3 ppm [13]
Product
Concentrations
Metformin Slow Release exceeding 96 ng/day [9]
led to recalls
Concentrations
Ranitidine Various exceeding 96 ng/day [9]
led to recalls
] API and Finished Quantifiable by LC-
Various Sartans
Product MS/MS

Formation Pathways of NDMA

The formation of NDMA is a complex process involving the reaction of a secondary or tertiary
amine with a nitrosating agent. The specific pathways can vary depending on the
environmental matrix and the precursors present.

General Formation Pathway: Nitrosation of
Dimethylamine (DMA)

The most fundamental pathway for NDMA formation is the reaction of dimethylamine (DMA)
with a nitrosating agent, such as nitrite (NO2"), under acidic conditions. The nitrous acid formed

in situ is the key reactant.

(Dimethylamine (DMA))
T

N-Nitrosodimethylamine (NDMA)

Nitrosating Agent
(e.g., Nitrite, NOx)
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Caption: General nitrosation of dimethylamine to form NDMA.

Formation Pathways in Water Treatment

During water disinfection with chloramines, NDMA is primarily formed through the reaction of
monochloramine with DMA. This pathway involves the formation of an unsymmetrical
dimethylhydrazine (UDMH) intermediate, which is subsequently oxidized to NDMA.[7]

o o o o

Step 1: UDMH Formation

[Monochloramine (NHzCI)]

o o o o

Click to download full resolution via product page

Caption: NDMA formation via the UDMH pathway during chloramination.

Formation Pathways in Pharmaceutical Products

In pharmaceutical products, NDMA can form from the degradation of the active pharmaceutical
ingredient (API) or from impurities present in the API, excipients, or solvents.

Certain APls, such as ranitidine, can degrade to form DMA. This DMA can then react with nitrite
impurities, often found in excipients, to form NDMA, particularly under conditions of heat and
humidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Nitrosodimethylamine (NDMA): A Technical Guide to
Industrial Sources and Formation Pathways]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b125725#industrial-sources-and-formation-
pathways-of-ndma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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